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Compound of Interest

1,3-Bis(4-
Compound Name:
methylphenyl)adamantane

cat. No.: B1587587

CAS Number: 65756-27-6
Molecular Formula: C24H2s
Molecular Weight: 316.49 g/mol

This technical guide provides a comprehensive overview of 1,3-Bis(4-
methylphenyl)adamantane, also known as 1,3-di-p-tolyladamantane. Due to the limited
availability of specific experimental data for this compound in published literature, this guide
combines available information with proposed methodologies and predicted data based on
established chemical principles and data from analogous structures. This document is intended
for researchers, scientists, and professionals in drug development and materials science.

Physicochemical Properties

While experimentally determined data for 1,3-Bis(4-methylphenyl)adamantane is not readily
available, predicted physicochemical properties have been reported by chemical suppliers.
These values provide estimations for key characteristics of the compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1587587?utm_src=pdf-interest
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Predicted Value Source
Density 1.1+0.1 g/cm3 [1]
Boiling Point 442.6 = 30.0 °C at 760 mmHg [1]
Flash Point 248.5+15.3°C [1]
Vapor Pressure 0.0 £ 0.5 mmHg at 25°C [1]
Refractive Index 1.610 [1]
LogP 7.85 [1]

Note: These values are computationally predicted and have not been experimentally verified.

Proposed Synthesis: Friedel-Crafts Alkylation

A plausible and well-established method for the synthesis of 1,3-diaryl adamantanes is the
Friedel-Crafts alkylation. This approach involves the reaction of a halogenated adamantane
precursor with an aromatic compound in the presence of a Lewis acid catalyst. For 1,3-Bis(4-
methylphenyl)adamantane, a likely synthetic route is the reaction of 1,3-dibromoadamantane
with toluene.

Experimental Protocol (Proposed)

Reaction: Friedel-Crafts Alkylation of 1,3-Dibromoadamantane with Toluene
Materials:

1,3-Dibromoadamantane

Toluene (anhydrous)

Aluminum chloride (AICI3), anhydrous

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCI), dilute solution
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Sodium bicarbonate (NaHCOs3), saturated solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Hexane or heptane for recrystallization

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous
aluminum chloride in an excess of anhydrous toluene.

Cool the mixture in an ice bath to 0-5 °C.

Dissolve 1,3-dibromoadamantane in a minimal amount of anhydrous dichloromethane and
add it to the dropping funnel.

Add the 1,3-dibromoadamantane solution dropwise to the stirred toluene/AICls mixture over
a period of 30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring the mixture over crushed
ice containing concentrated HCI.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with dichloromethane (2 x 50 mL).

Combine the organic layers and wash sequentially with dilute HCI, saturated NaHCOs
solution, and brine.

Dry the organic layer over anhydrous MgSOa or NazSOs, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.
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e The crude product can be purified by recrystallization from a suitable solvent such as hexane
or heptane to yield 1,3-Bis(4-methylphenyl)adamantane as a solid.

Note: This is a proposed protocol based on general Friedel-Crafts reaction conditions.
Optimization of reaction time, temperature, and stoichiometry of reagents may be necessary to

achieve a high yield.

Spectroscopic Characterization (Anticipated Data)

No specific spectroscopic data for 1,3-Bis(4-methylphenyl)adamantane has been found in
the literature. The following table outlines the expected signals in *H and 3C NMR spectra
based on the chemical structure and data from analogous 1,3-disubstituted adamantane

derivatives.

Spectroscopy Expected Signals
- Aromatic protons (doublets, ~7.0-7.2 ppm)-
Methyl protons on the tolyl groups (singlet, ~2.3

'H NMR ylp tolyl group (sing
ppm)- Adamantane bridgehead protons (CH)-
Adamantane methylene protons (CHz)
- Quaternary aromatic carbons- Aromatic CH
carbons- Quaternary adamantane carbons (C-1

13C NMR and C-3)- Adamantane bridgehead carbons
(CH)- Adamantane methylene carbons (CHz)-
Methyl carbons

Mass Spec (El) - Molecular ion peak (M*) at m/z = 316

Potential Applications and Biological Relevance

While no specific biological activities have been reported for 1,3-Bis(4-
methylphenyl)adamantane, the adamantane scaffold is a key pharmacophore in numerous
approved drugs, valued for its ability to increase lipophilicity and modulate the pharmacokinetic
properties of molecules. Diaryl adamantane derivatives are of interest in medicinal chemistry
for a range of potential applications.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/product/b1587587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Antiviral and Antimicrobial Agents: The adamantane core is present in antiviral drugs like
amantadine and rimantadine. The lipophilic nature of the diaryl-substituted adamantane
could enhance membrane permeability, a desirable trait for antimicrobial drug candidates.

o Anticancer Agents: Various adamantane derivatives have been investigated for their anti-
proliferative activities against human cancer cell lines. The rigid adamantane cage can serve
as a scaffold to orient the two phenyl groups for specific interactions with biological targets.

o Materials Science: The high thermal stability and rigid structure of the adamantane core
make its derivatives suitable for the development of novel polymers and materials with
unique properties.

Further research is required to explore the specific biological activities and potential
applications of 1,3-Bis(4-methylphenyl)adamantane.

Visualizations
Proposed Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway for 1,3-Bis(4-
methylphenyl)adamantane via a Friedel-Crafts alkylation reaction.
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Reactants Reaction Conditions

(1,3-Dibromoadamantane) Toluene) [ AICIs (Lewis Acid) ) (Dichloromethane) 0°C to Room Temp.
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Caption: Proposed synthetic workflow for 1,3-Bis(4-methylphenyl)adamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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